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Compound of Interest

Compound Name: Fayalite

Cat. No.: B077713 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of high-pressure experimental

techniques utilizing fayalite (Fe₂SiO₄) as a sample. This document is intended to guide

researchers in designing and conducting experiments to investigate the physical and chemical

properties of fayalite under extreme conditions.

Introduction to High-Pressure Studies on Fayalite
Fayalite, the iron-rich end-member of the olivine solid solution series, is a crucial mineral in

understanding the Earth's mantle and the evolution of planetary interiors. High-pressure

experiments on fayalite provide fundamental data on its phase transitions, equation of state,

elasticity, and transport properties, which are essential for interpreting geophysical and

geochemical observations.

At high pressures, fayalite undergoes a significant phase transition from the olivine (α-phase)

to a denser spinel-type structure (γ-phase), known as ahrensite.[1] This transition is of great

interest as it is analogous to the seismic discontinuity observed at approximately 410 km depth

in the Earth's mantle. Unlike the magnesium-rich end-member forsterite, fayalite does not form

an intermediate wadsleyite (β-phase) under most conditions.[1] The pressure at which this

transition occurs is a key parameter in developing thermodynamic models of the Earth's

interior.
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Key High-Pressure Experimental Techniques
A variety of sophisticated experimental techniques are employed to study fayalite under high-

pressure and high-temperature conditions. The choice of technique depends on the specific

properties being investigated.

Diamond-Anvil Cell (DAC)
The diamond-anvil cell is a versatile instrument capable of generating static pressures of

hundreds of gigapascals (GPa). It is often coupled with various analytical probes to perform in-

situ measurements.

Applications: X-ray diffraction (XRD), Raman spectroscopy, Brillouin spectroscopy, and

electrical conductivity measurements.

Pressure Range: From ambient to over 35 GPa for fayalite studies.[1]

Multi-Anvil Press
The multi-anvil press is used for generating high pressures and temperatures over larger

sample volumes compared to the DAC.

Applications: Synthesis of high-pressure phases, phase equilibrium studies, and

measurements of physical properties like sound wave velocities.

Pressure Range: Typically up to ~25 GPa.

Shock-Wave Experiments
Shock-wave experiments generate transient high pressures and temperatures by impact.

Applications: Equation of state measurements at extremely high pressures and

temperatures, and studies of dynamic processes.

Pressure Range: Can exceed 100 GPa.

Quantitative Data Summary
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The following tables summarize key quantitative data obtained from various high-pressure

experiments on fayalite.

Table 1: Phase Transition Pressures of Fayalite

Transition
Pressure
(GPa)

Temperature
(°C)

Experimental
Technique

Reference

α-Fayalite to γ-

Fayalite

(Ahrensite)

~6-7
Mantle

Conditions
- [1]

α-Fayalite to

Amorphous
~35

Room

Temperature

Diamond-Anvil

Cell
[1]

Fayalite-Spinel-

Liquid Triple

Point

6.2 -

In-situ Energy-

Dispersive X-ray

Diffraction

[2][3]

Table 2: Equation of State and Elastic Properties of Fayalite
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Parameter Value Conditions
Experimental
Technique

Reference

Adiabatic Bulk

Modulus (KS0)
127.2 ± 0.3 GPa Ambient

Ultrasonic

Interferometry
[4]

Pressure

Derivative of KS

((∂KS/∂P)T0)

6.5 ± 0.1 Ambient
Ultrasonic

Interferometry
[4]

Shear Modulus

(G0)
53.3 ± 0.4 GPa Ambient

Ultrasonic

Interferometry
[4]

Pressure

Derivative of G

((∂G/∂P)T0)

1.25 ± 0.05 Ambient
Ultrasonic

Interferometry
[4]

Isothermal Bulk

Modulus (KT0)
~135 GPa Ambient

Brillouin

Scattering
[5]

Initial Density

(ρ0)

4.375 ± 0.027

Mg/m³
Solid Shock-wave [6]

Hugoniot

Equation of State

(uS - uP)

uS = 2.63 +

1.59uP
1573 K Shock-wave [6]

Table 3: Electrical Conductivity of Fayalite at High Pressure

Pressure (GPa) Conductivity (S/m)
Experimental
Technique

Reference

Up to ~42
Increases with

pressure

Shock-wave &

Diamond-Anvil Cell
[7]

~42 - 55 ~100 Shock-wave [7]

Experimental Protocols
The following are detailed protocols for key high-pressure experiments on fayalite.
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Protocol 1: In-situ High-Pressure Raman Spectroscopy
using a Diamond-Anvil Cell
Objective: To investigate the vibrational properties and detect phase transitions of fayalite as a

function of pressure.

Materials:

Fayalite single crystal or powder

Diamond-anvil cell (DAC)

Gasket (e.g., stainless steel, rhenium)

Pressure medium (e.g., methanol-ethanol mixture, argon, neon)

Ruby spheres (for pressure calibration)

Raman spectrometer with a suitable laser source (e.g., 532 nm)

Microscope for sample loading

Procedure:

Gasket Preparation: Pre-indent a metal gasket to a desired thickness using the diamond

anvils. Drill a sample chamber in the center of the indentation.

Sample Loading: Place a small amount of fayalite powder or a single crystal into the sample

chamber. Add a few ruby spheres for pressure measurement.

Pressure Medium Loading: Fill the sample chamber with the pressure-transmitting medium.

This is typically done in a cryogenic loading system for inert gases or by immersing the DAC

in the liquid medium.

DAC Assembly: Seal the DAC to contain the sample and pressure medium.

Initial Measurement: Mount the DAC on the Raman spectrometer stage. Collect a Raman

spectrum at ambient pressure.
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Pressure Increase: Gradually increase the pressure by turning the screws of the DAC.

Pressure Measurement: After each pressure step, measure the pressure by analyzing the

fluorescence shift of the ruby spheres.

Raman Spectrum Acquisition: Collect the Raman spectrum of the fayalite sample at the new

pressure.

Data Analysis: Analyze the pressure-induced shifts in the Raman bands to identify phase

transitions and changes in vibrational modes.

Protocol 2: High-Pressure, High-Temperature Synthesis
and Phase Analysis using a Multi-Anvil Press
Objective: To synthesize high-pressure phases of fayalite and determine the phase

boundaries.

Materials:

Fayalite starting material (synthetic powder)

Capsule material (e.g., Pt, Au, Re)

Pressure medium (e.g., MgO, pyrophyllite)

Furnace assembly (e.g., graphite, LaCrO₃)

Multi-anvil press

Thermocouple

X-ray diffractometer

Procedure:

Sample Encapsulation: Load the fayalite powder into a metal capsule and seal it (e.g., by

welding).
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Cell Assembly: Place the encapsulated sample within the furnace assembly, surrounded by

the pressure medium, inside the multi-anvil cell.

Pressurization and Heating: Place the cell assembly in the multi-anvil press. Increase the

pressure to the target value, followed by heating to the desired temperature.

Equilibration: Hold the sample at the target P-T conditions for a sufficient duration to allow for

phase equilibration.

Quenching: Rapidly cool the sample to room temperature while maintaining pressure.

Decompression: Slowly release the pressure.

Sample Recovery and Analysis: Carefully retrieve the sample from the cell assembly.

Analyze the recovered sample using X-ray diffraction to identify the phases present.

Visualizations
The following diagrams illustrate key concepts and workflows in high-pressure fayalite
research.

α-Fayalite (Olivine)

γ-Fayalite (Ahrensite)
~6-7 GPa

Mantle Conditions

Amorphous Phase

~35 GPa
Room Temperature

Click to download full resolution via product page

Caption: Phase transitions of fayalite under high pressure.
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Caption: Experimental workflow for diamond-anvil cell (DAC) experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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